Cas no 51719-83-6 (Methanone, bis(5-phenyl-1H-1,2,3-triazol-4-yl)-)

• Product Name: Methanone, bis(5-phenyl-1H-1,2,3-triazol-4-yl)-
• CAS No: 51719-83-6
• MF: C₁₇H₁₂N₆O
• MW: 316.316781997681
• CID: 2188594
• Update Time: 2023-08-06

Methanone, bis(5-phenyl-1H-1,2,3-triazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Bis(5-phenyl-1h-1,2,3-triazol-4-yl) ketone
• Methanone, bis(5-phenyl-1H-1,2,3-triazol-4-yl)-
• TURAYAZOFRRHFN-UHFFFAOYSA-N
• (4-Phenyl-1H-1,2,3-triazol-5-yl)(5-phenyl-1H-1,2,3-triazol-4-yl)methanone #

• Inchi： 1S/C17H12N6O/c24-17(15-13(18-22-20-15)11-7-3-1-4-8-11)16-14(19-23-21-16)12-9-5-2-6-10-12/h1-10H,(H,18,20,22)(H,19,21,23)
• InChI Key： TURAYAZOFRRHFN-UHFFFAOYSA-N
• SMILES： O=C(C1C(C2C=CC=CC=2)=NNN=1)C1C(C2C=CC=CC=2)=NNN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 397
• Topological Polar Surface Area: 100